5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H14FN5O/c1-10-5-4-6-11(9-10)22-15(18)14(20-21-22)16(23)19-13-8-3-2-7-12(13)17/h2-9H,18H2,1H3,(H,19,23)
• InChI Key: CNPLOTRVDNBUTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3F)N
• Molecular Formula: C16H14FN5O
• Molecular Weight: 311.31 g/mol

Description

5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a synthetic compound that belongs to the class of triazole derivatives. This compound exhibits potential biological and pharmacological activities, making it a subject of interest for scientific research.

Mechanism of Action

The mechanism of action of 5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it is believed to act by inhibiting specific enzymes and pathways involved in the growth and proliferation of cancer cells and the inflammatory response.
Biochemical and Physiological Effects:
Studies have demonstrated that 5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent cytotoxic effects against various cancer cell lines. It has also been shown to possess anti-inflammatory and antimicrobial activities. Moreover, this compound has been found to possess good pharmacokinetic properties, making it a potential drug candidate.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potent biological activity, which makes it a useful tool for studying various diseases. However, the limitations of using this compound include its complex synthesis process and the need for further studies to fully elucidate its mechanism of action.

Future Directions

There are several future directions for research on 5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. These include:
1. Investigating its potential as a drug candidate for the treatment of cancer, inflammation, and infectious diseases.
2. Studying its mechanism of action to better understand its biological and pharmacological activities.
3. Developing more efficient and cost-effective synthesis methods for this compound.
4. Conducting preclinical and clinical trials to evaluate its safety and efficacy in humans.
5. Exploring its potential as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of 5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is achieved through a multistep process. The initial step involves the reaction of 2-fluorobenzaldehyde with 3-methylphenylhydrazine to form 2-fluoro-N-(3-methylphenyl)benzohydrazide. This intermediate is then reacted with ethyl acetoacetate to yield 2-fluoro-N-(3-methylphenyl)-2-oxoacetamide. The final step involves the reaction of this intermediate with 5-amino-1,2,3-triazole-4-carboxylic acid to produce the desired product.

Scientific Research Applications

5-amino-N-(2-fluorophenyl)-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential biological and pharmacological activities. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases.